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Compound of Interest

Compound Name: HBT1

Cat. No.: B15619714 Get Quote

This document provides crucial guidance on the personal protective equipment (PPE) and

safety procedures required for handling HBT1 in a laboratory setting. HBT1 is a potent

neuroactive compound and must be handled only by trained professionals who are well-versed

in the protocols for managing potent substances. This guide is intended to supplement, not

replace, a comprehensive Safety Data Sheet (SDS), which should be procured from the

supplier and thoroughly reviewed before any handling of this chemical. All laboratory

operations must adhere to institutional and national safety regulations.

Quantitative Data for HBT1
The following table summarizes the key quantitative data for HBT1.
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Property Value Source(s)

Chemical Formula C16H17F3N4O2S [1][2]

Molecular Weight 386.39 g/mol [1][2]

CAS Number 489408-02-8 [1][2]

Appearance White to off-white solid powder

Solubility Soluble in DMSO [1]

Purity >99% [1]

Storage (Solid)

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C

[1][3]

Storage (In Solvent) Up to one year at -80°C [3]

Personal Protective Equipment (PPE)
Due to its potency, a comprehensive PPE strategy is mandatory to prevent inhalation,

ingestion, and dermal exposure.[1]
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PPE Category Specific Requirements Rationale

Hand Protection

Double-gloving with nitrile

gloves is required. Change

gloves immediately if

contaminated.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection.[1]

Eye Protection
Chemical splash goggles and

a face shield are mandatory.

Protects eyes and face from

splashes of HBT1 solutions or

airborne particles of the solid

compound.[1]

Body Protection

A dedicated lab coat,

preferably disposable, must be

worn. An apron should be used

when handling larger

quantities.

Protects skin and clothing from

contamination.[1]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used

when handling the solid form

of HBT1 outside of a certified

chemical fume hood or glove

box.

Prevents inhalation of the

potent compound, which can

have systemic effects.[1]

Operational Plans
Engineering Controls
All work involving solid HBT1 and its concentrated solutions must be conducted within a

certified chemical fume hood, a glove box, or a similar containment device.[1] The facility

should have restricted access and be engineered with appropriate air pressure differentials to

prevent any cross-contamination.[1]

Experimental Protocol: Preparation of HBT1 Stock
Solution
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This protocol details the steps for preparing a stock solution of HBT1 for in vitro experiments.[1]

Materials:

HBT1 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile, filtered tips

Analytical balance (located within a containment device)

Vortex mixer

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood or containment device is functioning correctly.[1]

Weighing: Tare a sterile, amber microcentrifuge tube on the analytical balance inside the

containment device. Carefully weigh the desired amount of HBT1 powder into the tube and

record the exact weight.[1]

Solubilization: Within the containment device, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the HBT1 powder to achieve the desired stock

concentration.[1]

Mixing: Securely cap the tube and vortex until the HBT1 is completely dissolved.[1]
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Preparation

Weighing (in Containment)

Solution Preparation (in Containment)

1. Don Required PPE

2. Verify Fume Hood Function

3. Tare Amber Tube

4. Weigh HBT1 Powder

5. Record Weight

6. Add Anhydrous DMSO

7. Cap and Vortex

8. Store Properly

Click to download full resolution via product page

Workflow for the safe handling and preparation of HBT1 solutions.
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Disposal Plans
Proper disposal of HBT1 and all contaminated materials is critical to ensure safety and

environmental protection.

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with HBT1 using a

suitable cleaning agent as recommended by your institution's Environmental Health and

Safety (EHS) office.[1]

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, such as gloves, wipes, disposable lab

coats, and empty vials, in a dedicated, clearly labeled hazardous waste container.[1]

Liquid Waste: Dispose of HBT1 solutions in a dedicated hazardous chemical waste

container. Do not pour HBT1 waste down the drain.

Sharps: All contaminated sharps, including needles and pipette tips, must be disposed of in a

designated sharps container for hazardous chemical waste.[1]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"HBT1," and the approximate concentration and quantity.[1]

Store waste containers in a designated, secure secondary containment area while awaiting

pickup for disposal.[1]
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Decision workflow for the proper disposal of HBT1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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